Cas no 130837-92-2 (7-Oxohinokinin)

7-Oxohinokinin Properties

Names and Identifiers

• 7-Oxohinokinin
• [ "" ]
• 7-Oxohikinin
• AKOS032961950
• 130837-92-2
• (3S,4R)-3-(1,3-benzodioxole-5-carbonyl)-4-(1,3-benzodioxol-5-ylmethyl)oxolan-2-one
• 2(3H)-Furanone, 3-(1,3-benzodioxol-5-ylcarbonyl)-4-(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4R)-
• (3S,4R)-3-(1,3-Benzodioxol-5-ylcarbonyl)-4-(1,3-benzodioxol-5-ylmethyl)dihydro-2(3H)-furanone
• FS-10293
• (3S,4R)-4-(2H-1,3-BENZODIOXOL-5-YLMETHYL)-3-(2H-1,3-BENZODIOXOLE-5-CARBONYL)OXOLAN-2-ONE
• +Expand

• InChIKey： NJTZMJYMSGEBJC-UGSOOPFHSA-N
• Inchi： InChI=1S/C20H16O7/c21-19(12-2-4-15-17(7-12)27-10-25-15)18-13(8-23-20(18)22)5-11-1-3-14-16(6-11)26-9-24-14/h1-4,6-7,13,18H,5,8-10H2/t13-,18-/m0/s1
• SMILES： C1C(C(C(=O)O1)C(=O)C2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5

Computed Properties

• Exact Mass: 368.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 368.08960285g/mol
• Heavy Atom Count: 27
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• LogP: 2.35860
• PSA: 80.29000
• Boiling Point: 611.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 270.5±31.5 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3